![molecular formula C10H7NO3 B1667810 8-Hydroxyquinoline-2-carboxylic acid CAS No. 1571-30-8](/img/structure/B1667810.png)
8-Hydroxyquinoline-2-carboxylic acid
Overview
Description
8-Hydroxyquinoline-2-carboxylic acid (8HQC) is a tridentate chelating agent . It reacts with 2-aminophenol to form a benzoxazole derivative, which can undergo fluorescence quenching in water, making it a viable candidate for developing a probe for detecting water in aprotic organic solvents .
Synthesis Analysis
The biosynthesis of 8-Hydroxyquinoline-2-carboxylic acid involves the conversion of tryptophan to kynurenine and 3-hydroxykynurenine . This compound is produced by the larvae and not by their commensal gut bacteria . The amount of 8-HQA in the regurgitate was strongly dependent on the tryptophan content of the diet .Molecular Structure Analysis
The molecular structure of 8-Hydroxyquinoline-2-carboxylic acid is characterized by a pyridine ring fused to phenol, in which the hydroxyl group is attached to position 8 .Chemical Reactions Analysis
8-Hydroxyquinoline-2-carboxylic acid reacts with 2-aminophenol to form a benzoxazole derivative . This reaction can undergo fluorescence quenching in water .Physical And Chemical Properties Analysis
8-Hydroxyquinoline-2-carboxylic acid exhibits a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects . The chemistry and biology of this group have attracted the attention of chemists, medicinal chemists, and professionals in health sciences .Scientific Research Applications
Antimicrobial Activity
8-HQA and its derivatives exhibit a wide range of biological activities, including antimicrobial effects . This makes it a potential candidate for the development of new antimicrobial drugs.
Anticancer Agents
8-HQA has been found to have anticancer properties . It’s being studied for its potential use in cancer treatment, making it a promising area of research in oncology.
Antifungal Agents
8-HQA and its derivatives also show antifungal effects . This suggests that they could be used in the development of antifungal medications.
Chelating Agents
8-HQA is a good monoprotic bidentate chelating agent, forming four- and six-covalent complexes with a wide range of metal ions . This property makes it useful in various fields, including environmental science, analytical chemistry, and biochemistry.
Neuroprotection
8-HQA and its derivatives are known to act as iron-chelators for neuroprotection . This suggests that they could be used in the treatment of neurodegenerative diseases.
Fluorescence Quenching
8-HQA reacts with 2-aminophenol to form a benzoxazole derivative, which can undergo fluorescence quenching in water . This makes it a viable candidate for developing a probe for detecting water in aprotic organic solvents.
Molybdenum Sequestration
8-HQA has been found in high concentrations in the gut of Noctuid larvae, where it is proposed to act as a siderophore . It’s also being investigated for its interactions with molybdate, the main molybdenum form in aqueous environments . This suggests a potential role for 8-HQA as a molybdophore.
Inhibitors of 2OG-dependent Enzymes
8-HQA and its derivatives have been found to act as inhibitors of 2OG-dependent enzymes . This opens up potential applications in the field of enzyme inhibition and drug development.
Mechanism of Action
Target of Action
8-Hydroxyquinoline-2-carboxylic acid (8-HQA) is known to interact with a wide range of metal ions, including Cu^2+, Zn^2+, Bi^2+, Mn^2+, Mg^2+, Cd^2+, Ni^2+, Fe^3+, and Al^3+ . It acts as a tridentate chelating agent , forming four- and six-covalent complexes with these ions . It has been found in high concentrations in the gut of Noctuid larvae, where it is proposed to act as a siderophore .
Mode of Action
The close proximity of the hydroxyl group to the heterocyclic nitrogen in 8-HQA makes it a good monoprotic bidentate chelating agent . It forms complexes with metal ions, which can influence various biological activities. For instance, it has been found to act as a chelating agent for iron found in the gut of Noctuid larvae .
Biochemical Pathways
8-HQA is generated from tryptophan via kynurenine and 3-hydroxykynurenine . The production is effectively blocked by the KMO-inhibitor mNBA .
Result of Action
The formation of complexes with metal ions can have various effects at the molecular and cellular level. For instance, in the gut of Noctuid larvae, 8-HQA acts as an iron chelator, potentially controlling the gut microbiome . Compounds containing the 8-HQA moiety have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects .
Safety and Hazards
Future Directions
Compounds containing the 8-Hydroxyquinoline moiety have huge therapeutic value and can act as potential building blocks for various pharmacologically active scaffolds . Several described compounds in this review could act as leads for the development of drugs against numerous diseases including cancer .
properties
IUPAC Name |
8-hydroxyquinoline-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-8-3-1-2-6-4-5-7(10(13)14)11-9(6)8/h1-5,12H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHBIKXOBLZWFKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)O)N=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00166211 | |
Record name | Quinaldic acid, 8-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00166211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Hydroxyquinoline-2-carboxylic acid | |
CAS RN |
1571-30-8 | |
Record name | 8-Hydroxyquinoline-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1571-30-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Quinaldic acid, 8-hydroxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001571308 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Quinaldic acid, 8-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00166211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-Hydroxyquinoline-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 8-Hydroxyquinaldinic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EBM66FCM33 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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